Cas no 53093-86-0 ( )

• Product Name: &nbsp
• CAS No: 53093-86-0
• MF: C₁₄H₂₅N₅O₆
• MW: 359.37820315361
• CID: 868441
• PubChem ID: 53477616
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-aminoacetic acid,(2R)-2-aminopropanoic acid,(2S)-2-aminopropanoic acid
• GLY-ALA-ALA-D -ALA-D -ALA
• D-alanine, glycylalanylalanyl-D-alanyl-
• Glycylalanylalanyl-D-alanyl-D-alanine
• LogP
•  

• Inchi： 1S/C14H25N5O6/c1-6(16-10(20)5-15)11(21)17-7(2)12(22)18-8(3)13(23)19-9(4)14(24)25/h6-9H,5,15H2,1-4H3,(H,16,20)(H,17,21)(H,18,22)(H,19,23)(H,24,25)/t6-,7-,8+,9+/m0/s1
• InChI Key： KFAHJBXSCMRXIA-RBXMUDONSA-N
• SMILES： O=C([C@H](C)NC([C@H](C)NC(CN)=O)=O)N[C@H](C)C(N[C@@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 359.18065
• Monoisotopic Mass: 359.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180A^2
• XLogP3: -4.4

Experimental Properties

• Density: 1.269
• Boiling Point: 836.41°C at 760 mmHg
• Flash Point: 459.644°C
• Refractive Index: 1.522
• PSA: 179.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides